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Compound of Interest

Compound Name: Dioctadecyl! phthalate

Cat. No.: B085369

Introduction: Dioctadecyl phthalate, also known as distearyl phthalate, is a high molecular
weight phthalate ester. It is synthesized by the esterification of phthalic anhydride with
octadecanol. Due to its permanency and low volatility, it functions as a plasticizer in various
polymer applications where high-temperature stability and low migration are required. This
document provides a detailed guide to its physical and chemical properties, as well as common
experimental protocols for its analysis.

Physical and Chemical Identifiers

Dioctadecyl phthalate is identified by several key numbers and names that are crucial for
regulatory and research purposes.
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Identifier Value Reference

dioctadecyl benzene-1,2-
IUPAC Name _ [1][2]
dicarboxylate

CAS Number 14117-96-5 [1112113]141[5]

Molecular Formula C44H7804 [LI[21[3][4]15]

Distearyl phthalate, Phthalic

Synonyms acid di-n-octadecyl ester, [11[4116]
Loxiol G 60
EC Number 237-971-7 [11[3]114]

MQKMBXOZOISLIV-
InChl Key [31[4]
UHFFFAOYSA-N

Quantitative Physical and Chemical Properties

The following table summarizes the key quantitative properties of dioctadecyl phthalate.
These values are essential for understanding its behavior in various applications and analytical
procedures.
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Property Value Reference
Molecular Weight 671.1 g/mol [3114]

Exact Mass 670.59 g/mol [5]

Melting Point 56 °C [41[6]
Boiling Point 591.1 °C at 760 mmHg [1]

Density 0.923 g/cm? [1]

Flash Point 321.1°C [1]

Vapor Pressure 6.01E-14 mmHg at 25°C [1]
Refractive Index 1.482 [1]

LogP (Octanol/Water Partition

o 151 [3]
Coefficient)

General Physical Description: At room temperature, dioctadecyl phthalate is a solid.
Phthalate esters are generally characterized by low solubility in water but are soluble in many
common organic solvents and oils.[7]

Chemical Synthesis and Structure

Dioctadecyl phthalate is a diester of phthalic acid. Its structure consists of a central benzene
ring with two ester groups attached at the ortho positions. Each ester group is linked to an
eighteen-carbon alkyl chain (octadecyl group).

The synthesis of phthalates, including dioctadecyl phthalate, is typically achieved through a
two-step esterification process. The first step is the rapid, exothermic alcoholysis of phthalic
anhydride with an alcohol (in this case, octadecanol) to form the monoester.[7] The second,
slower, and reversible step is the conversion of the monoester to the diester, with the removal
of water to drive the reaction to completion.[7] Amphoteric catalysts are commonly used in
industrial production.[7]
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Dioctadecyl Phthalate Water (H20)

Water Removal
(Drives Equilibrium)
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Caption: Synthesis pathway of Dioctadecyl Phthalate via two-step esterification.
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Experimental Protocols

The analysis of dioctadecyl phthalate, particularly in polymer matrices, involves sample

preparation followed by chromatographic or spectroscopic techniques.

Sample Preparation from Polymers

A common challenge is the extraction of the phthalate from the polymer matrix.

Method 1: Solvent Extraction (CPSC-CH-C1001-09.3) This method is a standard operating
procedure for determining phthalates in consumer products.[8]

Sample Comminution: Cut the sample into small pieces or grind it into a powder to increase
the surface area.

Dissolution: Dissolve approximately 50 mg of the powdered sample in 5 ml of
tetrahydrofuran (THF).

Polymer Precipitation: Add 10 ml of hexane to the solution to precipitate the PVC polymer.

Filtration/Centrifugation: Filter the solution or centrifuge to separate the precipitated polymer
from the supernatant containing the dissolved phthalate.

Dilution: The resulting filtrate is then appropriately diluted with a solvent like cyclohexane for
analysis.[8]

Method 2: Ultrasonic Extraction This is another common technique used for extracting

phthalates from polymer materials.

Sample Preparation: A known weight of the polymer sample is placed in a vessel.

Solvent Addition: An appropriate solvent, such as methylene chloride, is added.

Ultrasonication: The vessel is placed in an ultrasonic bath for a specified period to facilitate
the extraction of the phthalate into the solvent.

Purification: The resulting extract may be purified, for example, by passing it through a silica
gel column to remove interfering substances.[9]
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Analytical Techniques

Gas Chromatography-Mass Spectrometry (GC-MS) GC-MS is the most common and reliable
method for the quantitative analysis of phthalates.

Principle: The extracted sample is injected into a gas chromatograph, where the phthalates
are separated based on their boiling points and interaction with the stationary phase of the
GC column. The separated compounds then enter a mass spectrometer, which ionizes them
and detects the fragments based on their mass-to-charge ratio, allowing for definitive
identification and quantification.

Protocol (General):

(¢]

Inject the prepared sample extract into the GC-MS system.

[¢]

The GC oven temperature is programmed to ramp up, separating the different phthalates.

[¢]

The MS is operated in either scan mode (for identification) or selected ion monitoring
(SIM) mode (for enhanced sensitivity and quantification).[10]

[e]

Quantification is achieved by comparing the peak area of the analyte to that of an internal
standard and a calibration curve.

Pyrolysis/Thermal Desorption GC-MS (Py/TD-GC-MS) This is a rapid screening method that
eliminates the need for solvent extraction.

Principle: A small, precisely weighed solid polymer sample (around 0.50 mg) is placed
directly into a pyrolyzer unit.[11] The sample is rapidly heated, causing the volatile and semi-
volatile compounds, including phthalates, to be thermally desorbed. The desorbed analytes
are then transferred directly into the GC-MS for analysis.[11] This method significantly
reduces sample preparation time and solvent usage.[11]

High-Performance Liquid Chromatography (HPLC) HPLC can also be used for the analysis of
dioctadecyl phthalate.

 Principle: This technique separates components of a mixture in a liquid mobile phase
through a solid stationary phase. For dioctadecyl phthalate, a reverse-phase (RP) method
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is suitable.[3]

» Mobile Phase: A typical mobile phase consists of acetonitrile and water, with an acid modifier
like phosphoric acid or formic acid (for MS compatibility).[3]

Polymer Sample
(e.9., PVC Toy)

- ‘Sample Preparation -
(Cut/Grind)
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Caption: General experimental workflow for the analysis of phthalates in polymers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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